Cas no 833-50-1 (2-Phenylbenzoxazole)

2-Phenylbenzoxazole structure

Product Name:2-Phenylbenzoxazole

CAS No:833-50-1

Molecular Formula:C₁₃H₉NO

Molecular Weight:195.216663122177

MDL:MFCD00012183

CID:40041

PubChem ID:354333755

2-Phenylbenzoxazole Properties

Names and Identifiers

- 2-Phenylbenzo[d]oxazole
- 2-Phenylbenzoxazole
- 2-phenyl-1,3-benzoxazole
- 2-(2-Benzoxazolyl)phenol
- BOP
- NSC 29105
- NSC 406946
- Benzoxazole, 2-phenyl-
- 2-PHENYL-BENZOXAZOLE
- Phenyl-2 benzoxazole [French]
- 2-phenyl-benzooxazole
- Phenyl-2 benzoxazole
- 2-phenyl benzoxazole
- TimTec1_002009
- 2-Phenyl-1,3-benzoxazole #
- HMS1539L07
- NSC29105
- NSC406946
- STL195389
- SBB005923
- AN
- 2-Phenylbenzoxazole (ACI)
- CHEMBL393435
- AKOS002263837
- NSC-29105
- CS-0182175
- AC-16098
- A840564
- P2264
- MFCD00012183
- AS-38240
- CCRIS 7874
- FRB2398AFS
- 2-phenylbenzo[d]oxazole
- DTXSID2061199
- FT-0613326
- 2-Phenylbenzoxazole, 99%
- 833-50-1
- SCHEMBL127448
- BRD-K47492555-001-01-6
- AI3-15936
- AB00540801
- InChI=1/C13H9NO/c1-2-6-10(7-3-1)13-14-11-8-4-5-9-12(11)15-13/h1-9
- AE-641/00633003
- NSC-406946
- +Expand
- MDL： MFCD00012183
- InChIKey： FIISKTXZUZBTRC-UHFFFAOYSA-N
- Inchi： 1S/C13H9NO/c1-2-6-10(7-3-1)13-14-11-8-4-5-9-12(11)15-13/h1-9H
- SMILES： N1C2C(=CC=CC=2)OC=1C1C=CC=CC=1

Computed Properties

Exact Mass: 195.06800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 195.068
Heavy Atom Count: 15
Complexity: 213
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 26

Experimental Properties

LogP: 3.49480
PSA: 26.03000
Refractive Index: 1.6060 (estimate)
Boiling Point: 331.88°C (rough estimate)
Melting Point: 101.0 to 105.0 deg-C
Flash Point: 118.7ºC
Color/Form: Not determined
Solubility: Not determined
λmax: 310(EtOH)(lit.)
Density: 1.1266 (rough estimate)

2-Phenylbenzoxazole Security Information

Symbol: GHS07
RTECS：DM4865700
WGK Germany：2
Safety Instruction： S26-S37/39
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes

2-Phenylbenzoxazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Phenylbenzoxazole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003IBV-250mg	2-Phenylbenzo[d]oxazole	833-50-1	98%	250mg	$7.00	2024-04-21
A2B Chem LLC	AB62923-250mg	2-Phenylbenzo[d]oxazole	833-50-1	98%	250mg	$6.00	2024-04-19
Aaron	AR003IK7-250mg	2-Phenylbenzo[d]oxazole	833-50-1	98%	250mg	$6.00
abcr	AB146798-1 g	2-Phenylbenzoxazole, 99%; .	833-50-1	99%	1 g	€64.40	2023-07-20
Ambeed	A857803-250mg	2-Phenylbenzo[d]oxazole	833-50-1	98%	250mg	$8.0	2024-07-24
Chemenu	CM157565-25g	2-Phenylbenzoxazole	833-50-1	98%	25g	$475
Crysdot LLC	CD11049323-25g	2-Phenylbenzo[d]oxazole	833-50-1	98%	25g	$508
eNovation Chemicals LLC	D508937-1g	2-Phenylbenzo[d]oxazole	833-50-1	97%	1g	$420	2022-09-04
Fluorochem	210267-10g	2-Phenylbenzo[d]oxazole	833-50-1	98%	10g	￡94.00	2022-03-01
TRC	P399433-10mg	2-Phenylbenzoxazole	833-50-1		10mg	$ 50.00	2022-06-03

2-Phenylbenzoxazole Synthesis

Synthetic Circuit 1

100-52-7

88-75-5

833-50-1

Reaction Conditions

1.1 Catalysts: Gold Solvents: Toluene ; 130 °C

Reference

Gold nanoparticles supported on titanium dioxide. An efficient catalyst for highly selective synthesis of benzoxazoles and benzimidazoles

Tang, Lin; et al, Chemical Communications (Cambridge, 2014, 50(46), 6145-6148

Synthetic Circuit 2

100-52-7

88-75-5

833-50-1

Reaction Conditions

1.1 Catalysts: Tungsten oxide (WO2.72) , Palladium alloy, base, Pd 52,Ag 48 Solvents: 1,4-Dioxane , Water ; 5 min, 80 °C
1.2 Reagents: Formic acid ; 8 h, 80 °C

Reference

One-pot formic acid dehydrogenation and synthesis of benzene-fused heterocycles over reusable AgPd/WO2.72 nanocatalyst

Yu, Chao; et al, Journal of Materials Chemistry A: Materials for Energy and Sustainability, 2018, 6(46), 23766-23772

Synthetic Circuit 3

100-52-7

95-55-6

833-50-1

Reaction Conditions

1.1 Solvents: Ethanol ; 30 min, rt
1.2 Reagents: Oxygen Catalysts: Manganese oxide (MnO2) ; 1 h, 25 °C

Reference

New Approach for Controllable Synthesis of N-MnOx Micro-flowers and Their Superior Catalytic Performance for Benzoxazole Synthesis

Tang, Jun ; et al, Industrial & Engineering Chemistry Research, 2020, 59(20), 9408-9413

Synthetic Circuit 4

100-52-7

95-55-6

833-50-1

Reaction Conditions

1.1 Solvents: Methanol ; 4 min, rt

Reference

Development of homogeneous polyamine organocatalyst for the synthesis of 2-aryl-substituted benzimidazole and benzoxazole derivatives

Kottayil, Hiba; et al, Journal of Heterocyclic Chemistry, 2020, 57(9), 3310-3317

Synthetic Circuit 5

100-52-7

95-55-6

833-50-1

Reaction Conditions

1.1 Catalysts: Sulfuric acid , Bis[μ-[1,3,5-benzenetricarboxylato(3-)-κO1:κO′1]]hexakis[μ-(formato-κO:κO′)]tetr… ; 6 h, 140 °C

Reference

A new superacid hafnium-based metal-organic framework as a highly active heterogeneous catalyst for the synthesis of benzoxazoles under solvent-free conditions

Nguyen, Linh H. T.; et al, Catalysis Science & Technology, 2017, 7(19), 4346-4350

Synthetic Circuit 6

273-53-0

108-90-7

833-50-1

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: 2742666-90-4 Solvents: 1-Butanol ; 18 h, 125 °C

Reference

Synthesis and Characterization of Pd(0) Complexes with Electronically Differentiated Ferrocene Diphosphane Ligands

Horky, Filip; et al, European Journal of Inorganic Chemistry, 2023, 26(22),

Synthetic Circuit 7

273-53-0

108-90-7

833-50-1

Reaction Conditions

1.1 Reagents: Tripotassium phosphate Catalysts: 2742666-92-6 Solvents: 1-Butanol ; 18 h, 125 °C

Reference

Stable Pd(0) Complexes with Ferrocene Bisphosphines Bearing Phosphatrioxaadamantyl Substituents Efficiently Catalyze Selective C-H Arylation of Benzoxazoles by Aryl Chlorides

Horky, Filip; et al, ChemCatChem, 2021, 13(22), 4848-4856

Synthetic Circuit 8

273-53-0

108-90-7

833-50-1

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Catalysts: Dichlorobis(pyridine)nickel , 1H-Imidazolium, 1,3-bis(2,4,6-trimethylphenyl)-, chloride (1:1) Solvents: o-Xylene ; 20 h, 150 °C

Reference

Optimal Balance in the Catalyst Dynamics Enables C(2)-H Arylation of (Benz)imidazoles and (Benz)oxazoles by an In Situ-Generated Ni/NHC System

Khazipov, Oleg V.; et al, ChemCatChem, 2022, 14(24),

Synthetic Circuit 9

15310-02-8

833-50-1

Reaction Conditions

1.1 Reagents: Cuprous iodide

Reference

Intramolecular aromatic substitution (SRN1) reactions: use of entrainment for the preparation of benzothiazoles

Bowman, W. Russell; et al, Tetrahedron Letters, 1982, 23(48), 5093-6

Synthetic Circuit 10

15310-02-8

833-50-1

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Ethylenediamine (reaction products with polyacrylonitrile; copper complexes) , Copper (complexes with ethylenediamine modified polyacrylonitrile) , Polyacrylonitrile (ethylenediamine modified; copper complexes) Solvents: Dimethylformamide ; 24 h, 140 °C

Reference

Novel and efficient heterogeneous polymer supported copper catalyst for synthesis of 2-substituted Benzoxazoles from 2-Haloanilides

Saranya, Thachora Venu; et al, Journal of Organometallic Chemistry, 2021, 937,

Synthetic Circuit 11

15310-02-8

833-50-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Cuprous iodide , 6-Deoxy-1,2-O-(1-methylethylidene)-3-O-(phenylmethyl)-6-(4-phenyl-1H-1,2,3-triaz… Solvents: Dimethylformamide ; 10 h, 120 °C

Reference

Synthesis of Benz-Fused Azoles via C-Heteroatom Coupling Reactions Catalyzed by Cu(I) in the Presence of Glycosyltriazole Ligands

Mishra, Nidhi; et al, ACS Combinatorial Science, 2019, 21(5), 389-399

Synthetic Circuit 12

1624-53-9

833-50-1

Reaction Conditions

1.1 Reagents: Tetrabutylammonium tetrafluoroborate , Iodobenzene Solvents: Acetonitrile , 2,2,2-Trifluoroethanol ; 10 min, rt

Reference

Continuous-Flow Electrochemical Generator of Hypervalent Iodine Reagents: Synthetic Applications

Elsherbini, Mohamed ; et al, Angewandte Chemie, 2019, 58(29), 9811-9815

Synthetic Circuit 13

1624-53-9

833-50-1

Reaction Conditions

1.1 Reagents: Manganese triacetate Solvents: Toluene

Reference

Manganese triacetate oxidation of phenolic Schiff bases: synthesis of 2-arylbenzoxazoles

Varma, Rajender S.; et al, Journal of Heterocyclic Chemistry, 1998, 35(6), 1539-1540

Synthetic Circuit 14

1624-53-9

833-50-1

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: 1,10-Phenanthroline , Silica , Cobalt oxide (reaction mixture with 1,10-phenanthroline supported on silica) Solvents: 1,4-Dioxane ; 24 h, 65 °C

Reference

Sustainable Synthesis of 2-Arylbenzoxazoles over a Cobalt-Based Nanocomposite Catalyst

He, Jian; et al, Organic Process Research & Development, 2016, 20(6), 1093-1096

Synthetic Circuit 15

98-91-9

95-55-6

833-50-1

Reaction Conditions

1.1 1 min, 190 °C

Reference

Lawesson's reagent and microwaves: a new efficient access to benzoxazoles and benzothiazoles from carboxylic acids under solvent-free conditions

Seijas, Julio A.; et al, Synlett, 2007, (2), 313-317

Synthetic Circuit 16

100-51-6

88-75-5

833-50-1

Reaction Conditions

1.1 Catalysts: Manganese oxide (MnO2) , Tempo Solvents: Toluene ; 12 h, 140 °C

Reference

Synthesis of 2-arylbenzoxazoles by hetereogeneous γ-MnO2 catalyzed redox reaction of o-nitrophenol with benzyl alcohols or benzyl amines

Sen, Chiranjit; et al, ChemistrySelect, 2016, 1(10), 2542-2547

Synthetic Circuit 17

100-51-6

88-75-5

833-50-1

Reaction Conditions

1.1 Catalysts: Gold Solvents: Toluene ; 24 h, 130 °C

Reference

Gold nanoparticles supported on titanium dioxide. An efficient catalyst for highly selective synthesis of benzoxazoles and benzimidazoles

Tang, Lin; et al, Chemical Communications (Cambridge, 2014, 50(46), 6145-6148

Synthetic Circuit 18

100-51-6

88-75-5

833-50-1

Reaction Conditions

1.1 Catalysts: Cobalt (dual-size heterogeneous N-doped nanoparticles) Solvents: Chlorobenzene ; 10 h, 150 °C

Reference

Synergistic effect between Co single atoms and nanoparticles enables selective synthesis of bio-based benzimidazoles

Wang, Baoyu; et al, Applied Catalysis, 2023, 327,

Synthetic Circuit 19

1020-39-9

833-50-1

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: 1,10-Phenanthroline , Cuprous iodide Solvents: 1,2-Dimethoxyethane ; 48 h, reflux

Reference

Parallel Synthesis of a Library of Benzoxazoles and Benzothiazoles Using Ligand-Accelerated Copper-Catalyzed Cyclizations of ortho-Halobenzanilides

Evindar, Ghotas; et al, Journal of Organic Chemistry, 2006, 71(5), 1802-1808

Synthetic Circuit 20

1020-39-9

833-50-1

Reaction Conditions

1.1 Reagents: 1,10-Phenanthroline , Cesium carbonate , Cuprous iodide Solvents: 1,2-Dimethoxyethane

Reference

Novel Approaches to Synthesis of Nitrogen Containing Heterocycles

Evindar, Ghotas, 2004, , ,

Synthetic Circuit 21

1020-39-9

833-50-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: 1,10-Phenanthroline , Copper(II) acetylacetonate Solvents: Ethanol ; 12 h, 90 °C

Reference

Copper(II)-catalyzed Synthesis of Benzoxazoles from Inactive 2-chloroanilides

Jiang, Yuan; et al, Current Organic Synthesis, 2022, 19(7), 819-823

Synthetic Circuit 22

273-53-0

108-86-1

833-50-1

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Bis[bis(1,1-dimethylethyl)phosphinous chloride-κP]dichloropalladium , [1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine-κP]]iodocoppe… Solvents: Toluene ; rt → 100 °C; 6 - 22 h, 100 °C; 100 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

A highly efficient palladium/copper cocatalytic system for direct arylation of heteroarenes: an unexpected effect of Cu(Xantphos)I

Huang, Jinkun; et al, Journal of the American Chemical Society, 2010, 132(11), 3674-3675

Synthetic Circuit 23

273-53-0

108-86-1

833-50-1

Reaction Conditions

1.1 Reagents: Lithium tert-butoxide Catalysts: (SP-4-3)-Dichloro[1,3-dihydro-1-[(1S)-1-(hydroxymethyl)-2-phenylethyl]-3-(2-pyri… Solvents: Dimethylformamide ; 24 h, 130 °C

Reference

Chelating palladium complexes containing pyridine/pyrimidine hydroxyalkyl di-functionalized N-heterocyclic carbenes: synthesis, structure, and catalytic activity towards C-H activation

Yang, Liangru; et al, RSC Advances, 2015, 5(130), 107601-107607

Synthetic Circuit 24

120-46-7

95-55-6

833-50-1

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: 1,2-Dichloroethane ; 12 h, 100 °C

Reference

Acid-promoted cleavage of the C-C double bond of N-(2-hydroxyphenyl)enaminones for the synthesis of benzoxazoles

Ge, Bailu; et al, Tetrahedron, 2020, 76(2),

Synthetic Circuit 25

120-46-7

95-55-6

833-50-1

Reaction Conditions

1.1 Catalysts: Pyrrolidinium, 1-hexadecyl-1-(4-sulfobutyl)-, 1,1,1-trifluoromethanesulfonate (1… Solvents: 1,2-Dichloroethane ; 24 h, 120 °C

Reference

Long-Chained Acidic Ionic Liquids-Catalyzed Cyclization of 2-Substituted Aminoaromatics with β-Diketones: A Metal-Free Strategy to Construct Benzoazoles

Miao, Chengxia; et al, ACS Sustainable Chemistry & Engineering, 2019, 7(14), 12008-12013

Synthetic Circuit 26

120-46-7

95-55-6

833-50-1

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid monohydrate , Cuprous iodide Solvents: Toluene ; 16 h, 130 °C

Reference

Synthesis of Benzoxazoles from 2-Aminophenols and β-Diketones Using a Combined Catalyst of Bronsted Acid and Copper Iodide

Mayo, Muhammad Shareef; et al, Journal of Organic Chemistry, 2014, 79(13), 6310-6314

Synthetic Circuit 27

273-53-0

139-66-2

833-50-1

Reaction Conditions

1.1 Reagents: Sodium tert-butoxide Catalysts: Di-μ-chlorobis(η3-2-propenyl)dipalladium , 1,2-Bis(dicyclohexylphosphino)ethane Solvents: Dimethylformamide ; 12 h, 140 °C
1.2 Solvents: Water

Reference

Palladium-Catalyzed Coupling of Azoles or Thiazoles with Aryl Thioethers via C-H/C-S Activation

Zhu, Feng; et al, Organic Letters, 2015, 17(6), 1601-1604

Synthetic Circuit 28

591-50-4

273-53-0

833-50-1

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Palladium(2+), bis(1,10-phenanthroline-κN1,κN10)-, (SP-4-1)-, hexafluorophosphat… Solvents: Dimethylacetamide ; 20 h, 150 °C

Reference

Direct multiple C-H bond arylation reaction of heteroarenes catalyzed by cationic palladium complex bearing 1,10-phenanthroline

Shibahara, Fumitoshi; et al, Chemical Communications (Cambridge, 2010, 46(14), 2471-2473

Synthetic Circuit 29

591-50-4

273-53-0

833-50-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Ceria (magnetic nanoparticle Fe3O4-supported) , Iron oxide (Fe3O4) (complex with ceria) Solvents: Dimethyl sulfoxide ; 4 h, 100 °C

Reference

Magnetically separable nano CeO2: a highly efficient catalyst for ligand free direct C-H arylation of heterocycles

Shelkar, Radheshyam S.; et al, Tetrahedron Letters, 2015, 56(5), 693-699

Synthetic Circuit 30

591-50-4

273-53-0

833-50-1

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Triphenylphosphine , Palladium diacetate Solvents: Dimethylformamide
1.2 Reagents: Sodium hydroxide Solvents: Water

Reference

Palladium-catalyzed arylation of azole compounds with aryl halides in the presence of alkali metal carbonates and the use of copper iodide in the reaction

Pivsa-Art, Sommai; et al, Bulletin of the Chemical Society of Japan, 1998, 71(2), 467-473

Synthetic Circuit 31

3230-45-3

833-50-1

Reaction Conditions

1.1 Catalysts: Sodium cyanide Solvents: DMSO-d6 ; 8 h, rt

Reference

Cyanide as a powerful catalyst for facile synthesis of benzofused heteroaromatic compounds via aerobic oxidation

Cho, Yeon-Ho; et al, Tetrahedron, 2013, 69(32), 6565-6573

Synthetic Circuit 32

3230-45-3

833-50-1

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Tetrachloroauric acid tetrahydrate Solvents: Tetrahydrofuran ; 6 h, 101325 Pa, reflux

Reference

Facile and efficient one-pot synthesis of 2-arylbenzoxazoles using hydrogen tetrachloroaurate as catalyst under oxygen atmosphere

Liu, Yun-kui; et al, Journal of Zhejiang University, 2009, 10(6), 472-478

Synthetic Circuit 33

3230-45-3

833-50-1

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Potassium carbonate , Platinum Solvents: Chloroform , Water ; 20 h, 1 atm, 30 °C

Reference

Facile Preparation of 2-Substituted Benzoxazoles and Benzothiazoles via Aerobic Oxidation of Phenolic and Thiophenolic Imines Catalyzed by Polymer-Incarcerated Platinum Nanoclusters

Yoo, Woo-Jin; et al, Advanced Synthesis & Catalysis, 2011, 353(17), 3085-3089

Synthetic Circuit 34

615-36-1

98-88-4

833-50-1

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: 1,10-Phenanthroline , Copper Solvents: Acetonitrile ; 2 h, 90 °C

Reference

Ligand-promoted, copper nanoparticles catalyzed one-pot synthesis of substituted benzoxazoles from 2-bromoanilines and acyl chlorides

Wang, Yong; et al, Tetrahedron Letters, 2015, 56(49), 6827-6832

Synthetic Circuit 35

615-36-1

98-88-4

833-50-1

Reaction Conditions

1.1 Reagents: 1,10-Phenanthroline , Cesium carbonate Catalysts: Cuprous iodide Solvents: Xylene ; 24 h, reflux; reflux → rt

Reference

Copper-Catalyzed Domino Annulation Approaches to the Synthesis of Benzoxazoles under Microwave-Accelerated and Conventional Thermal Conditions

Viirre, Russell D.; et al, Journal of Organic Chemistry, 2008, 73(9), 3452-3459

Synthetic Circuit 36

615-36-1

98-88-4

833-50-1

Reaction Conditions

1.1 Reagents: 1,10-Phenanthroline , Cesium carbonate , Cuprous iodide Solvents: 1,2-Dimethoxyethane

Reference

Novel Approaches to Synthesis of Nitrogen Containing Heterocycles

Evindar, Ghotas, 2004, , ,

2-Phenylbenzoxazole Raw materials

2-Phenylbenzoxazole Preparation Products

2-Phenylbenzoxazole (833-50-1)

2-Phenylbenzoxazole Suppliers

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(CAS:833-50-1)

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2-Phenylbenzoxazole Related Literature

1. Copper-catalyzed synthesis of benzoxazoles via tandem cyclization of 2-halophenols with amidines

Abhishek R. Tiwari,Bhalchandra M. Bhanage Org. Biomol. Chem. 2016 14 7920
2. Access to C4-arylated benzoxazoles from 2-amidophenol through C–H activation

Kanchanbala Sahoo,Priyanka Pradhan,Niranjan Panda Org. Biomol. Chem. 2020 18 1820
3. Unexpected TFA-catalyzed tandem reaction of benzo[d]oxazoles with 2-oxo-2-arylacetic acids: synthesis of 3-aryl-2H-benzo[b][1,4]oxazin-2-ones and cephalandole A

Shaoxi Yan,Leping Ye,Miaochang Liu,Jiuxi Chen,Jinchang Ding,Wenxia Gao,Xiaobo Huang,Huayue Wu RSC Adv. 2014 4 16705
4. Direct transition-metal-free intramolecular C–O bond formation: synthesis of benzoxazole derivatives

Jinsong Peng,Cuijuan Zong,Min Ye,Tonghui Chen,Dewei Gao,Yufeng Wang,Chunxia Chen Org. Biomol. Chem. 2011 9 1225
5. Nickel catalyzed sustainable synthesis of benzazoles and purines via acceptorless dehydrogenative coupling and borrowing hydrogen approach

Gargi Chakraborty,Rakesh Mondal,Amit Kumar Guin,Nanda D. Paul Org. Biomol. Chem. 2021 19 7217
6. Palladium-catalyzed direct C2-arylation of azoles with aromatic triazenes

Can Liu,Zhiming Wang,Lei Wang,Pinhua Li,Yicheng Zhang Org. Biomol. Chem. 2019 17 9209
7. Magnetically recoverable and reusable CuFe2O4 nanoparticle-catalyzed synthesis of benzoxazoles, benzothiazoles and benzimidazoles using dioxygen as oxidant

Daoshan Yang,Xiao Zhu,Wei Wei,Nana Sun,Li Yuan,Min Jiang,Jinmao You,Hua Wang RSC Adv. 2014 4 17832
8. K2S2O8-promoted rearrangement of nitrones for the synthesis of benzo[d]oxazoles

Xueying Yang,Xin Guo,Xinglong Yuan,Baohua Chen Org. Chem. Front. 2022 9 4034
9. Small organic molecules based on oxazole/thiazole with excellent performances in green and red phosphorescent organic light-emitting diodes

Guojian Tian,Xiang Wei,Ning Xiang,Jinhai Huang,Jin Cao,Zixing Wang,Jianhua Zhang,Jianhua Su RSC Adv. 2016 6 51575
10. Thiol substrate-promoted dehydrogenative cyclization of arylmethyl thiols with ortho-substituted amines: a universal approach to heteroaromatic compounds

Jinli Zhang,Mengjun Qiao,Ling Chen,Yibo Dong,Chengkang Jiao,Shengqi Liao,Yangjie Wu Org. Chem. Front. 2019 6 2844

Related Categories

Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

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(CAS:833-50-1)2-Phenylbenzoxazole

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(CAS:833-50-1)2-Phenylbenzoxazole

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Cas no 833-50-1 (2-Phenylbenzoxazole)

2-Phenylbenzoxazole Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Phenylbenzoxazole Security Information

2-Phenylbenzoxazole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Phenylbenzoxazole Price

2-Phenylbenzoxazole Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

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